Cas no 2137983-78-7 (2-(4-amino-1H-1,2,3-triazol-1-yl)-N-(cyanomethyl)acetamide)

• Product Name: 2-(4-amino-1H-1,2,3-triazol-1-yl)-N-(cyanomethyl)acetamide
• CAS No: 2137983-78-7
• MF: C₆H₈N₆O
• MW: 180.167319297791
• CID: 5921641
• PubChem ID: 165479292
• Update Time: 2025-10-28

2-(4-amino-1H-1,2,3-triazol-1-yl)-N-(cyanomethyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-amino-1H-1,2,3-triazol-1-yl)-N-(cyanomethyl)acetamide
• 2137983-78-7
• EN300-1114606

• Inchi： 1S/C6H8N6O/c7-1-2-9-6(13)4-12-3-5(8)10-11-12/h3H,2,4,8H2,(H,9,13)
• InChI Key： BLOHUWKSTHFTGO-UHFFFAOYSA-N
• SMILES： O=C(CN1C=C(N)N=N1)NCC#N

Computed Properties

• Exact Mass: 180.07595890g/mol
• Monoisotopic Mass: 180.07595890g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.4
• Topological Polar Surface Area: 110Ų

Additional information on 2-(4-amino-1H-1,2,3-triazol-1-yl)-N-(cyanomethyl)acetamide

Compound CAS No. 2137983-78-7: 2-(4-amino-1H-1,2,3-triazol-1-yl)-N-(cyanomethyl)acetamide

The compound CAS No. 2137983-78-7, also known as 2-(4-amino-1H-1,2,3-triazol-1-yl)-N-(cyanomethyl)acetamide, is a highly specialized organic compound with significant potential in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and promising applications in drug discovery and material science.

Recent studies have highlighted the importance of triazole derivatives in medicinal chemistry, particularly in the development of bioactive molecules. The presence of the triazole ring in this compound contributes to its stability and ability to form hydrogen bonds, making it an attractive candidate for drug design. Researchers have explored its potential as a kinase inhibitor, which could play a crucial role in treating various diseases, including cancer and inflammatory disorders.

The synthesis of 2-(4-amino-1H-1,2,3-triazol-1-yl)-N-(cyanomethyl)acetamide involves a multi-step process that combines nucleophilic substitution and condensation reactions. The incorporation of the cyanomethyl group enhances the compound's solubility and bioavailability, which are critical factors in drug delivery systems. Advanced techniques such as high-resolution mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy have been employed to confirm the compound's structure and purity.

In terms of applications, this compound has shown promise in the field of agrochemicals. Its ability to inhibit specific enzymes involved in plant growth regulation makes it a potential candidate for developing eco-friendly pesticides and herbicides. Furthermore, its stability under various environmental conditions ensures its suitability for agricultural use without causing harm to non-target species.

Recent breakthroughs in computational chemistry have enabled researchers to predict the pharmacokinetic properties of this compound with greater accuracy. Molecular docking studies have revealed that it exhibits strong binding affinity to several therapeutic targets, including protein kinases and G-protein coupled receptors (GPCRs). These findings underscore its potential as a lead compound in drug discovery programs.

The development of efficient synthetic routes for CAS No. 2137983-78-7 has been a focus of recent research efforts. Green chemistry approaches, such as using microwave-assisted synthesis and catalytic systems, have been explored to minimize waste and improve yield. These advancements not only enhance the scalability of production but also align with sustainable practices in the chemical industry.

In conclusion, 2-(4-amino-1H-1,2,3-triazol-1-yl)-N-(cyanomethyl)acetamide represents a significant advancement in organic synthesis and drug discovery. Its unique structural features, combined with cutting-edge research findings, position it as a valuable tool in addressing unmet medical needs and advancing agricultural technologies.